(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid

• IUPAC Name: 2-(3-amino-4-bromopyrazol-1-yl)acetic acid
• InChI: InChI=1S/C5H6BrN3O2/c6-3-1-9(2-4(10)11)8-5(3)7/h1H,2H2,(H2,7,8)(H,10,11)
• InChI Key: MAJMYYKXYJAGHX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC(=O)O)N)Br
• Molecular Formula: C5H6BrN3O2
• DSSTOX Substance ID: DTXSID901273053
• Molecular Weight: 220.02 g/mol
• CAS RN: 1006320-13-3

Description

“(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid” is a pyrazole-bearing compound. Pyrazole compounds are known for their diverse pharmacological effects. This compound is also known by its IUPAC name "(3-bromo-1H-pyrazol-1-yl)acetic acid".

Synthesis Analysis

Pyrazole derivatives can be synthesized using various methods. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes can provide pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code "1S/C5H5BrN2O2/c6-4-1-2-8(7-4)3-5(9)10/h1-2H,3H2,(H,9,10)".

Chemical Reactions Analysis

Pyrazole derivatives, including “this compound”, can participate in various chemical reactions. For instance, they can undergo [3+2] cycloaddition reactions with dialkyl azodicarboxylates. They can also participate in Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. It is a pyrazole derivative with a bromine atom at the 4-position and an amino group at the 3-position.

Mechanism of Action

Target of Action

For instance, some pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

A molecular simulation study was performed on a similar compound, which showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound might interact with its target in a similar manner.

Biochemical Pathways

For instance, some pyrazole derivatives have been reported to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

Similar compounds have been found to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Similar compounds have been found to display superior antipromastigote activity , suggesting that this compound might have similar effects.

Action Environment

Similar compounds have been found to be stable and effective in various environments .

Advantages and Limitations for Lab Experiments

(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid has several advantages for laboratory experiments, including its ease of synthesis, high purity, and low toxicity. However, this compound also has some limitations, including its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of (3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid, including the development of new synthetic methods for this compound and its derivatives, the investigation of its potential as a drug candidate for various diseases, and the exploration of its mechanism of action and biochemical and physiological effects in more detail. Additionally, the potential use of this compound in the development of new materials and catalysts should also be explored.

Scientific Research Applications

(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid has been studied for its potential in various scientific research applications, including as a ligand in metal complexes, as a building block for the synthesis of other compounds, and as a potential drug candidate. This compound has been shown to exhibit antibacterial, antifungal, and antitumor activities, making it a promising candidate for drug development.

Biochemical Analysis

Biochemical Properties

2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid plays a role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. The amino group on the pyrazole ring can form hydrogen bonds with active sites of enzymes, potentially inhibiting or modifying their activity. Additionally, the bromine atom may participate in halogen bonding, further influencing the compound’s interactions. Studies have shown that 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid can interact with enzymes involved in metabolic pathways, such as kinases and oxidoreductases, altering their function and activity .

Cellular Effects

The effects of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid on various cell types and cellular processes are significant. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling proteins like kinases, leading to changes in downstream signaling cascades. Additionally, 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid can affect gene expression by interacting with transcription factors or epigenetic modifiers, resulting in altered cellular responses .

Molecular Mechanism

At the molecular level, 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid exerts its effects through various mechanisms. It can bind to the active sites of enzymes, either inhibiting or activating them. The compound’s amino group and bromine atom facilitate these interactions by forming hydrogen bonds and halogen bonds, respectively. Additionally, 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid can influence gene expression by binding to DNA or interacting with transcription factors, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its biological activity. Long-term exposure to 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid can result in cumulative effects on cellular function, including alterations in cell signaling and metabolism .

Dosage Effects in Animal Models

The effects of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity and gene expression. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, where a certain dosage level is required to elicit a significant biological response .

Metabolic Pathways

2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, the compound can modulate the activity of enzymes involved in glycolysis and the citric acid cycle, leading to changes in energy production and metabolic homeostasis .

Transport and Distribution

Within cells and tissues, 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid is transported and distributed through interactions with transporters and binding proteins. These interactions affect the compound’s localization and accumulation in specific cellular compartments. The compound’s transport and distribution are crucial for its biological activity, as they determine its availability to interact with target biomolecules .

Subcellular Localization

The subcellular localization of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)acetic acid influences its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it can localize to the nucleus, where it interacts with DNA and transcription factors, or to the mitochondria, affecting energy metabolism and cellular respiration .